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Compound of Interest

Compound Name: (2-ethynylphenyl)methanol
CAS No.: 10602-08-1
Cat. No.: B087926

Get Quote

Technical Profile: (2-Ethynylphenyl)methanol

High-Purity Precursor for Isobenzofuran Generation & Heterocyclic Synthesis

Executive Summary

(2-Ethynylphenyl)methanol (CAS 10602-08-1) is a bifunctional aromatic intermediate
featuring an ortho-positioned alkyne and a hydroxymethyl group. Its primary utility in drug
discovery and materials science lies in its ability to serve as a latent precursor to
isobenzofuran, a highly reactive diene used in Diels-Alder cycloadditions to construct complex
polycyclic scaffolds (e.g., steroids, alkaloids). This guide details its physicochemical properties,
spectral characteristics, validated synthesis protocols, and reactivity profiles.

Chemical Identity & Structural Characterization[1][2]
[3]
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Parameter

Data

IUPAC Name

(2-Ethynylphenyl)methanol

Common Synonyms

2-Ethynylbenzyl alcohol; o-Ethynylbenzyl

alcohol
CAS Registry Number 10602-08-1
Molecular Formula CoHsO
Molecular Weight 132.16 g/mol
SMILES C#CclcccecclCO
InChl Key ZKCWIJQOZHADEM-UHFFFAQYSA-N

Structure Description

1,2-disubstituted benzene ring containing a
terminal ethynyl group (-C=CH) and a
hydroxymethyl group (-CH20H).[1][2]

Physical & Thermodynamic Properties

The following data represents the standard physicochemical profile for high-purity (>95%)

samples.
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Property Value / Range Notes
) ) ) Can appear as a supercooled

Physical State Solid (Crystalline powder) o

liquid if impure.

_ Darkens upon oxidation or

Appearance White to pale yellow o

polymerization.

] ] Sharp melting point indicates

Melting Point 66 — 70 °C ) )

high purity.

. : Predicted value; typically

Boiling Point 254 °C (at 760 mmHg) )

sublimes or degrades.
Density 1.1 +£0.1 g/lcm3 Predicted.[3]
Flash Point 117.7 £ 15.6 °C Combustible solid.

N Soluble in MeOH, EtOH, Sparingly soluble in water;
Solubility ] N
DMSO, CHzClz, EtOAc. lipophilic (LogP ~1.2).
_ Weakly acidic alkyne proton

pKa ~14.8 (Alcoholic -OH)

(pKa ~25).

Spectral Characterization

Accurate identification requires analysis of the distinct alkyne and alcohol signatures.

Infrared Spectroscopy (IR)

e O-H Stretch: Broad band at 3200-3400 cm~! (Intermolecular H-bonding).

e C=C Stretch: Weak to medium absorption at ~2100-2120 cm~?* (Characteristic of terminal
alkynes).

e =C-H Stretch: Sharp peak at ~3280-3300 cm™1,

Nuclear Magnetic Resonance (*H NMR, CDCIs, 400 MHz)

» Aromatic Protons (4H): Multiplet region at & 7.20 — 7.55 ppm. The proton ortho to the alkyne
is typically deshielded.
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e Benzylic Protons (-CHz-): Singlet (or doublet if coupled to OH) at 6 4.75 — 4.85 ppm.
o Alkyne Proton (=C-H): Singlet at 6 3.30 — 3.45 ppm.
o Hydroxyl Proton (-OH): Broad singlet at d 2.0 — 3.0 ppm (Concentration dependent).

Synthesis & Manufacturing Protocol

The industrial standard for synthesizing (2-ethynylphenyl)methanol is the Sonogashira Cross-
Coupling reaction, utilizing 2-iodobenzyl alcohol or 2-bromobenzyl alcohol.

Protocol: Sonogashira Coupling from 2-lodobenzyl
Alcohol

Rationale: The use of trimethylsilylacetylene (TMS-acetylene) prevents homocoupling of the
alkyne and allows for controlled deprotection.

Step 1: Coupling

Reagents: 2-lodobenzyl alcohol (1.0 eq), TMS-acetylene (1.2 eq), Pd(PPhs)2Cl2 (2-5 mol%),
Cul (1-2 mol%).

Solvent/Base: Triethylamine (EtsN) or Diethylamine (EtzNH) in THF.

Conditions: Stir under inert atmosphere (Ar or N2) at Room Temperature (RT) for 4-12 hours.

Workup: Filter off ammonium salts, concentrate, and purify via silica gel chromatography to
obtain the TMS-protected intermediate.

Step 2: Deprotection

o Reagents: TMS-intermediate, K2COs (1.5 eq).

e Solvent: Methanol (MeOH).

e Conditions: Stir at RT for 1-2 hours.
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 Purification: Aqueous workup followed by recrystallization (Hexanes/EtOAc) or column
chromatography.

Synthesis Workflow Diagram
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Figure 1: Two-step synthesis via Sonogashira coupling and base-mediated deprotection.

Reactivity Profile & Applications

The strategic value of (2-ethynylphenyl)methanol lies in its ability to undergo
cycloisomerization.

Isobenzofuran Generation

Upon treatment with base (e.g., KOtBu) or transition metal catalysts (Au, Pt, Ru), the
compound cyclizes to form isobenzofuran. Isobenzofuran is an extremely reactive diene that
cannot be isolated but can be trapped in situ by dienophiles (e.g., maleic anhydride, quinones)
to form polycyclic adducts.

Key Application:
o Drug Development: Synthesis of anthracycline antibiotics and lignan natural products.

e Materials Science: Precursor for acenes and organic semiconductors.

Reactivity Pathway Diagram
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Figure 2: Generation of transient isobenzofuran and subsequent trapping via Diels-Alder

reaction.

Safety & Handling (GHS Classification)

Signal Word:DANGER

Hazard Code Statement Precautionary Measures

Wash hands thoroughly after

H302 Harmful if swallowed. )
handling.

Wear eye protection/face

H319 Causes serious eye irritation. )
shield.[4]

May cause allergy or asthma ) )
_ Avoid breathing dust/fume.
H334 symptoms or breathing )
o Use in a fume hood.
difficulties if inhaled.

Storage: Store at 2—8 °C under an inert atmosphere (Argon/Nitrogen). Protect from light to

prevent polymerization.
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e Chemical Identity & Properties: PubChem. (2-Ethynylphenyl)methanol (CID 11007947).[1]
[5] National Library of Medicine. [Link][5]

e Physical Data Source: ChemSrc. (2-Ethynylphenyl)methanol MSDS & Properties. [Link]

e Synthesis Protocol (Sonogashira): Chinchilla, R., & Najera, C. (2007). The Sonogashira
Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.

e Reactivity (Isobenzofuran): Hamura, T., et al. (2012). Generation of Isobenzofurans via
Silver-Catalyzed Cyclization. Journal of the American Chemical Society.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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